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2-(Propylthio)adenosine-5/'-O-(β,γ-difluoromethylene)triphosphatetetrasodiumsalt 2-(Propylthio)adenosine-5/'-O-(β,γ-difluoromethylene)triphosphatetetrasodiumsalt
Brand Name: Vulcanchem
CAS No.: 145783-24-0
VCID: VC0177801
InChI: InChI=1S/C14H22F2N5O12P3S/c1-2-3-37-13-19-10(17)7-11(20-13)21(5-18-7)12-9(23)8(22)6(32-12)4-31-36(29,30)33-35(27,28)14(15,16)34(24,25)26/h5-6,8-9,12,22-23H,2-4H2,1H3,(H,27,28)(H,29,30)(H2,17,19,20)(H2,24,25,26)/t6-,8-,9-,12-/m1/s1
SMILES: CCCSC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(C(F)(F)P(=O)(O)O)O)O)O)N
Molecular Formula: C14H22F2N5O12P3S
Molecular Weight: 615.3 g/mol

2-(Propylthio)adenosine-5/'-O-(β,γ-difluoromethylene)triphosphatetetrasodiumsalt

CAS No.: 145783-24-0

Main Products

VCID: VC0177801

Molecular Formula: C14H22F2N5O12P3S

Molecular Weight: 615.3 g/mol

2-(Propylthio)adenosine-5/'-O-(β,γ-difluoromethylene)triphosphatetetrasodiumsalt - 145783-24-0

CAS No. 145783-24-0
Product Name 2-(Propylthio)adenosine-5/'-O-(β,γ-difluoromethylene)triphosphatetetrasodiumsalt
Molecular Formula C14H22F2N5O12P3S
Molecular Weight 615.3 g/mol
IUPAC Name [[[[(2R,3S,4R,5R)-5-(6-amino-2-propylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]-difluoromethyl]phosphonic acid
Standard InChI InChI=1S/C14H22F2N5O12P3S/c1-2-3-37-13-19-10(17)7-11(20-13)21(5-18-7)12-9(23)8(22)6(32-12)4-31-36(29,30)33-35(27,28)14(15,16)34(24,25)26/h5-6,8-9,12,22-23H,2-4H2,1H3,(H,27,28)(H,29,30)(H2,17,19,20)(H2,24,25,26)/t6-,8-,9-,12-/m1/s1
Standard InChIKey ZQXUQOHLHUWLSA-WOUKDFQISA-N
Isomeric SMILES CCCSC1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(C(F)(F)P(=O)(O)O)O)O)O)N
SMILES CCCSC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(C(F)(F)P(=O)(O)O)O)O)O)N
Canonical SMILES CCCSC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(C(F)(F)P(=O)(O)O)O)O)O)N
Synonyms 2-propylthio-D-beta,gamma-difluoromethylene ATP
AR-C66096
ARL 66096
FPL 66096
FPL-66096
PubChem Compound 5311009
Last Modified Nov 11 2021
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